N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-2,3-dihydro-1,4-dioxine-5-carboxamide
• InChI: InChI=1S/C21H21N3O3S2/c1-2-24-8-7-13-17(11-24)29-21(23-19(25)15-12-26-9-10-27-15)18(13)20-22-14-5-3-4-6-16(14)28-20/h3-6,12H,2,7-11H2,1H3,(H,23,25)
• InChI Key: NOMKIDCHLASLLQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=COCCO5
• Molecular Formula: C21H21N3O3S2
• Molecular Weight: 427.5 g/mol
• CAS No.: 888410-88-6

Description

N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide is a useful research compound. Its molecular formula is C21H21N3O3S2 and its molecular weight is 427.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry

• Novel analogs of benzo[d]thiazolyl substituted compounds, including structures related to the chemical , have been designed, synthesized, and evaluated for their antibacterial activity. Some of these compounds showed promising activity against Staphylococcus aureus and Bacillus subtilis at non-cytotoxic concentrations. Their structures were confirmed using various spectroscopic techniques (Palkar et al., 2017).

• Research into thiophenylhydrazonoacetates has involved the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters, leading to the creation of derivatives like pyrazole, isoxazole, and pyrimidine. These compounds, closely related to the specified chemical, demonstrate the versatility and potential of such structures in heterocyclic synthesis (Mohareb et al., 2004).

• Studies involving secondary 3-aminothieno[2,3-b]pyridine-2-carboxamides, structurally similar to the requested compound, have shown their reaction with ortho-formylbenzoic acid to produce angular isoindole-6,12-dione derivatives. This research provides insight into the complex chemical behavior and potential applications of related compounds (Vasilin et al., 2015).

Biological and Pharmacological Activities

• Certain derivatives of 4,5,6,7-Tetrahydrothieno-pyridine, a structure related to the requested compound, have shown a wide range of pharmacological activities, including antimicrobial, antiarrhythmic, anti-inflammatory, and anticancer activities. This research highlights the diverse potential medical applications of such compounds (Rao et al., 2018).

• Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate Derivatives, closely related to the specified chemical, have been synthesized and investigated for potential pharmacological activities. The structural and functional similarities suggest possible applications in drug discovery (Mohamed, 2014).

Mechanism of Action

Target of Action

The compound, also known as N-[3-(1,3-benzothiazol-2-yl)-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-2,3-dihydro-1,4-dioxine-5-carboxamide, is a benzothiazole derivative . Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They have been shown to inhibit the target DprE1, a key enzyme involved in the biosynthesis of arabinogalactan, an essential component of the mycobacterial cell wall .

Mode of Action

The compound interacts with its target, DprE1, and inhibits its function . This inhibition disrupts the biosynthesis of arabinogalactan, leading to the weakening of the mycobacterial cell wall . This results in the death of the Mycobacterium tuberculosis bacteria .

Biochemical Pathways

The compound affects the arabinogalactan biosynthesis pathway . By inhibiting DprE1, the compound prevents the formation of arabinogalactan, which is crucial for the integrity and survival of the mycobacterial cell wall .

Pharmacokinetics

Benzothiazole derivatives are generally well-absorbed and exhibit good bioavailability

Result of Action

The primary result of the compound’s action is the death of Mycobacterium tuberculosis bacteria . By inhibiting the function of DprE1, the compound disrupts the biosynthesis of arabinogalactan, leading to the weakening and eventual rupture of the mycobacterial cell wall .

Future Directions

Benzothiazole derivatives are a promising area of research due to their potential biological activities. Future research could focus on synthesizing new derivatives and studying their properties and activities.